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Compound of Interest

Compound Name:
Benzyltrimethylammonium

tribromide

Cat. No.: B1270865 Get Quote

This in-depth guide explores the discovery, historical development, and chemical applications

of Benzyltrimethylammonium Tribromide (BTMA-Br3). Primarily targeting researchers,

scientists, and professionals in chemical synthesis, this document provides a detailed overview

of its properties, synthesis protocols, and diverse applications as a versatile brominating and

oxidizing agent.

Introduction and Historical Context
Benzyltrimethylammonium tribromide, a quaternary ammonium tribromide, has emerged as

a significant reagent in organic synthesis. It is a stable, crystalline solid, offering a safer and

more convenient alternative to highly toxic and corrosive liquid bromine.[1] The development of

solid brominating agents like BTMA-Br3 was driven by the need for reagents that are easier to

handle, weigh, and use in stoichiometric amounts, particularly for small-scale reactions.[1][2] Its

historical development is rooted in the broader effort to create selective and milder brominating

agents, moving away from the harsh conditions often required for reactions with elemental

bromine.[2][3]

Physicochemical Properties
BTMA-Br3 is recognized by several synonyms, including BTMABr3 and

Benzyltrimethylammonium bromide dibromide.[4][5] Key physicochemical properties are

summarized in the table below.
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Property Value Reference

CAS Number 111865-47-5 [4][5]

Molecular Formula C10H16Br3N [5]

Molecular Weight 389.95 g/mol [4]

Melting Point 99-101 °C [5]

Appearance Orange crystalline solid [2]

Synthesis of BTMA-Br3
The synthesis of quaternary ammonium tribromides like BTMA-Br3 is a straightforward

process. While the search results provide a general method for preparing tetrabutylammonium

tribromide (TBA Br3), a similar principle applies to the synthesis of BTMA-Br3.[2]

Experimental Protocol: Synthesis of a Quaternary Ammonium Tribromide (Adapted for BTMA-

Br3)

Dissolution: Dissolve Benzyltrimethylammonium bromide in water.

Addition of Bromate: Add a stoichiometric amount of a suitable bromate salt (e.g., sodium

bromate) to the solution.

Acidification: Slowly add hydrobromic acid to the stirred solution at room temperature.[2]

Precipitation: An orange precipitate of BTMA-Br3 will form immediately.[2]

Isolation and Purification: Filter the precipitate and recrystallize from an appropriate solvent

system, such as an ether-dichloromethane mixture, to yield the purified crystalline product.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.sigmaaldrich.com/JP/ja/substance/benzyltrimethylammoniumtribromide38995111865475
https://www.sigmaaldrich.com/SG/en/product/aldrich/376426
https://www.sigmaaldrich.com/SG/en/product/aldrich/376426
https://www.sigmaaldrich.com/JP/ja/substance/benzyltrimethylammoniumtribromide38995111865475
https://www.sigmaaldrich.com/SG/en/product/aldrich/376426
https://scispace.com/pdf/synthesis-of-bromoacetyl-derivatives-by-use-of-2q55wtkx73.pdf
https://scispace.com/pdf/synthesis-of-bromoacetyl-derivatives-by-use-of-2q55wtkx73.pdf
https://scispace.com/pdf/synthesis-of-bromoacetyl-derivatives-by-use-of-2q55wtkx73.pdf
https://scispace.com/pdf/synthesis-of-bromoacetyl-derivatives-by-use-of-2q55wtkx73.pdf
https://scispace.com/pdf/synthesis-of-bromoacetyl-derivatives-by-use-of-2q55wtkx73.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Reaction Process

Products

Benzyltrimethylammonium
bromide (in H2O)

Stirring at
Room Temperature

Sodium Bromate
(in H2O)

Hydrobromic Acid

BTMA-Br3
(Orange Precipitate)

Aqueous Byproducts

Click to download full resolution via product page

Synthesis of Benzyltrimethylammonium Tribromide (BTMA-Br3).

Applications in Organic Synthesis
BTMA-Br3 is a versatile reagent with a broad range of applications in organic synthesis,

primarily as a brominating and oxidizing agent.[1][3] Its solid nature and high selectivity make it

a preferred choice in many synthetic transformations.[3]

BTMA-Br3 is highly effective for the bromination of alkenes, yielding 1,2-dibromo adducts.[6]

The reaction proceeds smoothly in both aprotic and protic solvents, demonstrating good yields

and regioselectivity.[6] The mechanism involves a stereospecific anti-dibromo addition.[6]

Experimental Protocol: Bromination of an Alkene with BTMA-Br3

Dissolution: Dissolve the alkene in a suitable solvent (e.g., dichloromethane).

Reagent Addition: Add an equimolar amount of BTMA-Br3 to the solution.

Reaction: Stir the mixture at room temperature. The disappearance of the orange-red color

of BTMA-Br3 indicates the completion of the reaction.[3]
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Work-up: The reaction mixture is typically washed with an aqueous solution of sodium

thiosulfate to remove any unreacted bromine, followed by standard extraction and

purification procedures.

Reactants
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Mechanism of Alkene Bromination with BTMA-Br3.

BTMA-Br3 serves as an excellent reagent for the electrophilic bromination of aromatic

compounds. A key advantage is the ability to control the degree of bromination by adjusting the

stoichiometry of the reagent.[3] This allows for the selective synthesis of mono-, di-, or tri-

brominated products, which is often difficult to achieve with elemental bromine, especially for

highly activated rings like phenols and anilines.[3]

Quantitative Data: Bromination of Phenol with BTMA-Br3

Molar Ratio
(Phenol:BTMA-Br3)

Major Product Reference

1:1 Monobromophenol [3]

1:2 Dibromophenol [3]

1:3 Tribromophenol [3]
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Beyond bromination, BTMA-Br3 is also utilized as an oxidizing agent for various functional

groups.[1]

Oxidation of Sulfides: It can selectively oxidize sulfides to sulfoxides.[1]

Oxidation of Alcohols, Aldehydes, and Diols: BTMA-Br3 has been employed for the oxidation

of alcohols, aldehydes, and diols.[1]

BTMA-Br3 is instrumental in the synthesis of heterocyclic structures. For instance, it is used in

the conversion of aryl thioureas to 2-aminobenzothiazoles.[1] It also facilitates the

regioselective bromination of phthalazin-1(2H)-ones, a key step in the synthesis of substituted

4-alkylamino and 4-arylaminophthalazin-1(2H)-ones.[7]

Safety and Handling
While BTMA-Br3 is a safer alternative to liquid bromine, it should still be handled with

appropriate safety precautions. It is classified as a skin and eye irritant and may cause

respiratory irritation.[5] Standard personal protective equipment, including gloves, safety

glasses, and a lab coat, should be worn when handling the compound.

Conclusion
Benzyltrimethylammonium tribromide (BTMA-Br3) has established itself as a valuable and

versatile reagent in modern organic synthesis. Its discovery and development have provided

chemists with a safer, more convenient, and highly selective alternative to elemental bromine

for a wide array of chemical transformations, including brominations and oxidations. The ability

to control reaction stoichiometry for selective outcomes underscores its importance in the

synthesis of complex organic molecules and heterocyclic systems. As research continues, the

applications of BTMA-Br3 are expected to expand further, solidifying its role in the synthetic

chemist's toolkit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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